Cas no 57521-19-4 (4-Chloro-3-(2-chloroethyl)-2-methyl-8-quinolinyl methyl ether)

• Product Name: 4-Chloro-3-(2-chloroethyl)-2-methyl-8-quinolinyl methyl ether
• CAS No: 57521-19-4
• MF: C₁₃H₁₃Cl₂NO
• MW: 270.154421567917
• CID: 1604866
• PubChem ID: 3332664
• Update Time: 2025-05-19

4-Chloro-3-(2-chloroethyl)-2-methyl-8-quinolinyl methyl ether Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-chloro-3-(2-chloroethyl)-8-methoxy-2-methyl-
• CHEMBL1305644
• 57521-19-4
• 4-chloranyl-3-(2-chloroethyl)-8-methoxy-2-methyl-quinoline
• 12T-0200
• MLS000720591
• BDBM76303
• SMBVDPXPBHJOGJ-UHFFFAOYSA-N
• MFCD03617788
• Bionet2_001177
• SMR000336339
• HMS1367F11
• SCHEMBL9685516
• DTXSID001326180
• HMS2732P20
• 4-chloro-3-(2-chloroethyl)-8-methoxy-2-methyl-quinoline
• cid_3332664
• 4-chloro-3-(2-chloroethyl)-8-methoxy-2-methylquinoline
• 2-Methyl-3-(2-chloroethyl)-4-chloro-8-methoxyquinoline
• AKOS005081370
• 4-chloro-3-(2-chloroethyl)-2-methyl-8-quinolinyl methyl ether
• 4-Chloro-3-(2-chloroethyl)-2-methyl-8-quinolinyl methyl ether

• Inchi： 1S/C13H13Cl2NO/c1-8-9(6-7-14)12(15)10-4-3-5-11(17-2)13(10)16-8/h3-5H,6-7H2,1-2H3
• InChI Key： SMBVDPXPBHJOGJ-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=C(C2=NC(C)=C1CCCl)OC

Computed Properties

• Exact Mass: 269.03759
• Monoisotopic Mass: 269.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12

Additional information on 4-Chloro-3-(2-chloroethyl)-2-methyl-8-quinolinyl methyl ether

Comprehensive Overview of 4-Chloro-3-(2-chloroethyl)-2-methyl-8-quinolinyl methyl ether (CAS No. 57521-19-4)

4-Chloro-3-(2-chloroethyl)-2-methyl-8-quinolinyl methyl ether, identified by its CAS number 57521-19-4, is a specialized quinoline derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the quinoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of chloro and methyl ether functional groups in its structure enhances its reactivity and potential utility in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its unique structural features and potential as a building block for more complex molecules.

The molecular structure of 4-Chloro-3-(2-chloroethyl)-2-methyl-8-quinolinyl methyl ether includes a quinoline core substituted with chlorine atoms at the 4 and 3 positions, a 2-methyl group, and a methyl ether at the 8 position. These modifications contribute to its distinct chemical properties, such as stability under various conditions and solubility in organic solvents. The compound’s CAS No. 57521-19-4 is frequently searched in scientific databases, reflecting its relevance in modern chemical research. Its synthesis typically involves multi-step reactions, including chlorination and etherification, which are topics of interest for chemists exploring novel synthetic pathways.

In recent years, the demand for quinoline derivatives like 4-Chloro-3-(2-chloroethyl)-2-methyl-8-quinolinyl methyl ether has surged due to their applications in drug discovery and material science. For instance, quinoline-based compounds are investigated for their antimicrobial, anticancer, and anti-inflammatory properties. This compound’s structural versatility makes it a candidate for further derivatization, aligning with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry. Additionally, its potential role in agrochemicals, such as plant growth regulators or pest control agents, has sparked interest among researchers.

From an industrial perspective, CAS No. 57521-19-4 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce such compounds, minimizing waste and hazardous byproducts. This aligns with global efforts to reduce the environmental impact of chemical manufacturing. The compound’s stability and reactivity also make it a subject of interest in catalysis studies, where it may serve as a substrate or intermediate in catalytic reactions.

The analytical characterization of 4-Chloro-3-(2-chloroethyl)-2-methyl-8-quinolinyl methyl ether involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for its application in high-value research. The compound’s spectral data is often shared in scientific literature, aiding reproducibility and further studies. Its molecular weight and logP value are also key parameters for researchers evaluating its pharmacokinetic properties.

In summary, 4-Chloro-3-(2-chloroethyl)-2-methyl-8-quinolinyl methyl ether (CAS No. 57521-19-4) is a promising compound with broad applicability in pharmaceuticals, agrochemicals, and materials science. Its unique structure and reactivity profile make it a valuable subject for ongoing research, particularly in the development of novel bioactive molecules. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in heterocyclic chemistry and related fields.